Cas no 1261961-96-9 (2-Chloro-5-(thiophen-2-YL)isonicotinic acid)

• Product Name: 2-Chloro-5-(thiophen-2-YL)isonicotinic acid
• CAS No: 1261961-96-9
• MF: C₁₀H₆ClNO₂S
• MW: 239.678140163422
• MDL: MFCD18316715
• CID: 2766268
• PubChem ID: 53222495
• Update Time: 2025-04-21

2-Chloro-5-(thiophen-2-YL)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261961-96-9
• 2-Chloro-5-(thiophen-2-yl)pyridine-4-carboxylic acid
• 2-Chloro-5-(thiophen-2-yl)isonicotinic acid, 95%
• MFCD18316715
• 2-CHLORO-5-(THIOPHEN-2-YL)ISONICOTINIC ACID
• DTXSID00686904
• 2-Chloro-5-(thiophen-2-YL)isonicotinic acid

• MDL： MFCD18316715
• Inchi： 1S/C10H6ClNO2S/c11-9-4-6(10(13)14)7(5-12-9)8-2-1-3-15-8/h1-5H,(H,13,14)
• InChI Key： CKWAHJGPAHSRJV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CC=CS1

Computed Properties

• Exact Mass: 238.9807773Da
• Monoisotopic Mass: 238.9807773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.4Ų